3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole

• IUPAC Name: 3,5-dimethyl-1-(4-methylphenyl)sulfonylpyrazole
• InChI: InChI=1S/C12H14N2O2S/c1-9-4-6-12(7-5-9)17(15,16)14-11(3)8-10(2)13-14/h4-8H,1-3H3
• InChI Key: XEBCPVLMBKAGCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC(=N2)C)C
• Molecular Formula: C12H14N2O2S
• DSSTOX Substance ID: DTXSID50294119
• Molecular Weight: 250.32 g/mol
• CAS RN: 6126-12-1

Description

3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DMSO-PZ and is known for its unique properties that make it a valuable tool in various fields of study.

Scientific Research Applications

DMSO-PZ has been extensively studied for its potential applications in various fields of research. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, DMSO-PZ has been shown to have anti-cancer properties, making it a potential candidate for cancer therapy.

Mechanism of Action

The mechanism of action of DMSO-PZ is not completely understood, but it is believed to work by inhibiting the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer. By inhibiting NF-κB activation, DMSO-PZ can reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation and pain. Additionally, DMSO-PZ has been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
DMSO-PZ has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation and pain. Additionally, DMSO-PZ has been shown to induce apoptosis in cancer cells, leading to their death. DMSO-PZ has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMSO-PZ is its unique properties that make it a valuable tool in various fields of study. Additionally, DMSO-PZ has been shown to have low toxicity, making it a relatively safe compound to work with in lab experiments. However, one limitation of DMSO-PZ is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of DMSO-PZ. One potential direction is the development of DMSO-PZ derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of DMSO-PZ and its potential applications in the treatment of cancer and inflammation-related disorders. Finally, more research is needed to determine the long-term safety and efficacy of DMSO-PZ in humans.

Synthesis Methods

The synthesis of DMSO-PZ involves the reaction of 4-methylbenzenesulfonyl chloride with 3,5-dimethyl-1H-pyrazole in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The resulting product is a white crystalline solid that can be purified using recrystallization techniques.